Cas no 1353997-67-7 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• CAS No: 1353997-67-7
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 2159845
• Update Time: 2025-05-19

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• (S)-Benzyl ((1-(2-chloroacetyl)pyrrolidin-2-yl)methyl)(methyl)carbamate
• AM95478
• [(S)-1-(2-Chloroacetyl)pyrrolidin-2-ylmethyl]methylcarbamic acid benzyl ester
• [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester

• Inchi： 1S/C16H21ClN2O3/c1-18(11-14-8-5-9-19(14)15(20)10-17)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3/t14-/m0/s1
• InChI Key： BZYLGQLDCUSRTH-AWEZNQCLSA-N
• SMILES： ClCC(N1CCC[C@H]1CN(C(=O)OCC1C=CC=CC=1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Topological Polar Surface Area: 49.8

Additional information on [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester

Introduction to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester (CAS No. 1353997-67-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester, with the CAS number 1353997-67-7, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester is characterized by a pyrrolidin-2-ylmethyl moiety linked to a 2-chloro-acetyl group, further functionalized with a methyl carbamic acid benzyl ester moiety. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (S)-configuration of the pyrrolidin ring in this compound is particularly noteworthy, as enantiomeric purity is often crucial for the efficacy and safety of therapeutic agents. The synthesis of enantiomerically pure compounds like [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester requires sophisticated synthetic methodologies, including asymmetric catalysis and chiral resolution techniques.

The role of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester in medicinal chemistry extends beyond its structural uniqueness. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, the 2-chloro-acetyl group can serve as a versatile handle for further derivatization, allowing chemists to modify the compound's biological activity by introducing additional functional groups or side chains.

Recent studies have highlighted the importance of understanding the mechanistic aspects of drug action at the molecular level. Computational modeling and spectroscopic techniques have been employed to elucidate the interactions between [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester and biological targets such as enzymes and receptors. These studies provide valuable insights into how the compound exerts its effects and offer a foundation for rational drug design.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and reduced side effects. Compounds like [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester represent promising candidates for further development due to their unique chemical properties and potential biological activities. As synthetic chemistry advances, new methodologies for producing enantiomerically pure compounds are being developed, which will further enhance the accessibility of such molecules for drug discovery programs.

In conclusion, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid benzyl ester (CAS No. 1353997-67-7) is a compound of significant interest in the field of medicinal chemistry. Its unique structural features, chiral configuration, and potential as a synthetic intermediate make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.